2-Amino-1-(2-propylpyrazol-3-yl)ethanol

• IUPAC Name: 2-amino-1-(2-propylpyrazol-3-yl)ethanol
• InChI: InChI=1S/C8H15N3O/c1-2-5-11-7(3-4-10-11)8(12)6-9/h3-4,8,12H,2,5-6,9H2,1H3
• InChI Key: PHBZTBLYCAATII-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=CC=N1)C(CN)O
• Molecular Formula: C8H15N3O
• Molecular Weight: 169.22 g/mol

Description

2-Amino-1-(2-propylpyrazol-3-yl)ethanol, also known as A-366, is a novel compound that has been gaining attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, neuroscience, and drug discovery.

Mechanism Of Action

2-Amino-1-(2-propylpyrazol-3-yl)ethanol acts as a positive allosteric modulator of GABA receptors, which are responsible for inhibitory neurotransmission in the brain. It enhances the binding of GABA to the receptor, leading to an increase in the inhibitory effect of GABA on neuronal activity. This mechanism of action has been shown to be selective for certain subtypes of GABA receptors, making 2-Amino-1-(2-propylpyrazol-3-yl)ethanol a useful tool for studying the function of these receptors in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-Amino-1-(2-propylpyrazol-3-yl)ethanol have been studied in various in vitro and in vivo models. In vitro studies have shown that 2-Amino-1-(2-propylpyrazol-3-yl)ethanol enhances the inhibitory effect of GABA on neuronal activity, leading to a decrease in excitatory neurotransmission. In vivo studies have shown that 2-Amino-1-(2-propylpyrazol-3-yl)ethanol can improve cognitive function and reduce motor deficits in animal models of neurological disorders.

Advantages And Limitations For Lab Experiments

One of the main advantages of 2-Amino-1-(2-propylpyrazol-3-yl)ethanol is its selectivity for certain subtypes of GABA receptors, making it a useful tool for studying the function of these receptors in the brain. However, one of the limitations of 2-Amino-1-(2-propylpyrazol-3-yl)ethanol is its relatively low potency compared to other GABA receptor modulators. This can make it more difficult to achieve the desired effect in experiments, and may require higher concentrations of the compound.

Future Directions

There are several future directions for the research and development of 2-Amino-1-(2-propylpyrazol-3-yl)ethanol. One area of interest is the optimization of the compound's pharmacological properties, such as potency and selectivity, to improve its potential as a lead compound for drug development. Another area of interest is the exploration of the compound's potential applications in other fields, such as cancer research and immunology. Additionally, further studies are needed to fully understand the mechanism of action of 2-Amino-1-(2-propylpyrazol-3-yl)ethanol and its effects on neuronal activity in the brain.

Synthesis Methods

The synthesis of 2-Amino-1-(2-propylpyrazol-3-yl)ethanol involves a multi-step process that includes the reaction of 2-propyl-3-oxo-3H-pyrazole with hydrazine hydrate to form 2-propyl-3-hydrazinyl-3H-pyrazole, which is then reacted with ethylene oxide to form the final product, 2-Amino-1-(2-propylpyrazol-3-yl)ethanol. The purity and yield of the compound can be improved by using different solvents and reaction conditions.

Scientific Research Applications

2-Amino-1-(2-propylpyrazol-3-yl)ethanol has been shown to have potential applications in various fields of scientific research. In medicinal chemistry, it has been identified as a potential lead compound for the development of new drugs for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. In neuroscience, it has been used as a tool to study the role of GABA receptors in the brain. In drug discovery, it has been used as a starting point for the development of new compounds with improved pharmacological properties.